Cas no 2171579-10-3 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
• CAS No: 2171579-10-3
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 5872781
• PubChem ID: 165557166
• Update Time: 2025-06-09

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
• 2171579-10-3
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
• EN300-1548469

• Inchi： 1S/C25H26F2N2O5/c1-2-15(11-22(30)29-14-25(26,27)12-21(29)23(31)32)28-24(33)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,28,33)(H,31,32)
• InChI Key： GIUHRXNRJKDBAB-UHFFFAOYSA-N
• SMILES： FC1(CN(C(CC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid (CAS No. 2171579-10-3)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid (CAS No. 2171579-10-3) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pentanoyl-Difluoropyrrolidine Carboxylic Acid, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the Fmoc (fluorenylmethyloxycarbonyl) protecting group and the difluoropyrrolidine moiety, make it a valuable building block in the development of novel drugs and peptides.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with a wide range of amino acids. The presence of this group in 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the sequence and structure of the final product. This is particularly important in the synthesis of complex peptides and proteins where maintaining the integrity of the amino acid sequence is crucial.

The difluoropyrrolidine moiety is another key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as solubility, lipophilicity, and metabolic stability. In the context of drug design, these properties can significantly influence the pharmacokinetics and pharmacodynamics of a compound. The incorporation of fluorine atoms into the pyrrolidine ring can enhance the stability and bioavailability of peptides and small molecules, making them more suitable for therapeutic applications.

Recent research has highlighted the potential applications of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for synthesizing potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

In another study, researchers at a leading pharmaceutical company reported the use of this compound in the development of novel antibiotics. The unique structural features of Fmoc-Pentanoyl-Difluoropyrrolidine Carboxylic Acid allowed for the design of peptides with enhanced antimicrobial activity against multidrug-resistant bacteria. This is particularly significant given the growing global concern over antibiotic resistance.

The synthetic versatility of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid also makes it an attractive candidate for combinatorial chemistry approaches. Combinatorial libraries generated using this compound as a scaffold have shown promise in high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug discovery.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4,4-difluoropyrrolidine-2-carboxylic acid (CAS No. 2171579-10-3) is a versatile and valuable intermediate in modern medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an essential tool for scientists working on the development of novel therapeutics. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in healthcare.